Quicklime

• CAS: 1305-78-8
• Synonyms: calcia; calcium oxide; Calxyl; heavy calcium oxide; hexocalex; hexocalex 6-9; lime; quicklime
• Molecular Formula: CaO
• Molecular Weight: 56.08 g/mol
• SMILES: O=[Ca]
• InChI: InChI=1S/Ca.O
• InChIKey: ODINCKMPIJJUCX-UHFFFAOYSA-N
• Solubility: Reacts with water (NIOSH, 2016); Slightly soluble in water. Insoluble in ethanol. Soluble in glycerol; Reacts with water; Soluble in water forming calcium hydroxide and generating large a quantity of heat.; Soluble in acids, glycerol, sugar solution; practically insoluble in alcohol; 1 g is sol in about 840 mL water and 1740 mL boiling water; Solubility in water: reaction; Reacts

Quicklime (CaO) offers 1.32× the neutralizing capacity of hydrated lime on an equal-weight basis, cutting procurement volume and freight costs by ~30%. The exothermic slaking (490 Btu/lb) accelerates process kinetics in soil stabilization and water treatment, and the high available CaO content (≥90%) ensures reliable fluxing in steelmaking and SO₂ removal. With a bulk density of 0.7–1.2 g/cm³ and reactivity T60 of 20–40 s, this industrial-grade quicklime maximizes mass efficiency and lowers total cost of ownership. Request a quote today for bulk shipments or technical-grade packaging.

Quicklime (Calcium Oxide, CAS 1305-78-8) for Industrial and Scientific Procurement: A Baseline Overview of Composition and Core Characteristics

Quicklime (Calcium Oxide, CaO, CAS 1305-78-8) is a high-purity (>90% CaO in industrial grades) alkaline earth metal oxide produced via the high-temperature calcination (≥1000°C) of limestone (calcium carbonate) [1]. It is the foundational compound in the lime product chain, characterized by an exothermic hydration reaction that generates approximately 1,155 kJ per kg of CaO, producing hydrated lime (calcium hydroxide, Ca(OH)₂) [2]. Quicklime exhibits a bulk density of 0.7–1.2 g/cm³ (in powdered form) and a saturated solution pH of 12.4, consistent with its classification as a strong base [3]. Its reactivity with water, measured via slaking rate under ASTM C110, is a critical quality parameter distinguishing it from downstream lime derivatives such as hydrated lime and limestone [4].

• [1] ASTM C110-20, Standard Test Methods for Physical Testing of Quicklime, Hydrated Lime, and Limestone. ASTM International, West Conshohocken, PA, 2020. View Source
• [2] Prevor. (2023). Lime: Chemical Risk and Prevention. View Source
• [3] Minnesota Pollution Control Agency. (2022). Characteristics of Quicklime and Hydrated Lime. Minnesota Stormwater Manual. View Source
• [4] SUEZ Water Handbook. (n.d.). Lime, Reagent in Water Treatment. View Source

Why In-Class Lime Compounds Cannot Be Interchanged: A Technical Basis for Differentiated Procurement of Quicklime

While quicklime (CaO), hydrated lime (Ca(OH)₂), and limestone (CaCO₃) are chemically related and can all serve as alkaline agents, their functional interchangeability is precluded by quantifiable differences in neutralizing power, reactivity, and handling economics. Quicklime provides approximately 1.32 times the neutralizing capacity of hydrated lime on an equivalent weight basis due to its lower molecular weight (56.1 vs. 74.1 g/mol) and absence of pre-reacted water [1]. This stoichiometric advantage directly impacts reagent consumption rates and freight costs. Furthermore, the exothermic slaking reaction intrinsic to quicklime (490 Btu/lb) alters process kinetics and thermal balance in applications such as soil stabilization and water treatment—effects that hydrated lime, already slaked, cannot replicate [2]. Direct substitution with hydrated lime or limestone, therefore, is not a neutral decision but one that alters process stoichiometry, operational expenditures, and the resultant physical or chemical properties of the treated medium. The quantitative evidence below establishes these differentiation dimensions with reference to specific comparators and experimental conditions.

• [1] Minnesota Pollution Control Agency. (2022). Characteristics of Quicklime and Hydrated Lime. Minnesota Stormwater Manual. View Source
• [2] Minnesota Pollution Control Agency. (2022). Characteristics of Quicklime and Hydrated Lime. Minnesota Stormwater Manual. View Source

Quicklime (CAS 1305-78-8) Differentiated Performance: A Quantitative Evidence Guide for Scientific and Industrial Selection

Quantified Reactivity: ASTM C110 Slaking Rate (T60) as a Process Control Parameter for Quicklime Procurement

The reactivity of quicklime, defined by its slaking rate with water, is a quantifiable specification absent from hydrated lime and limestone due to their pre-reacted or inert states. Industrial-grade quicklime is routinely characterized by a T60 value (time to achieve 60°C in a standard slaking test) of 20–40 seconds under ASTM C110 methodology, reflecting rapid hydration kinetics essential for efficient process operations [1]. This reactivity metric provides procurement professionals with a verifiable quality control benchmark that directly correlates with operational throughput in slaking and neutralization processes—a functional dimension not applicable to hydrated lime or limestone.

Evidence Dimension	Reactivity (Slaking Rate, T60)
Target Compound Data	T60 = 20–40 seconds
Comparator Or Baseline	Hydrated lime: not applicable (pre-reacted); Limestone: negligible/not applicable
Quantified Difference	Rapid exothermic hydration (490 Btu/lb) unique to quicklime
Conditions	ASTM C110 standard slaking test

Why This Matters

This metric enables process engineers to select quicklime grades that optimize slaking system throughput and minimize reactor residence time—a performance parameter entirely absent in hydrated lime or limestone procurement.

• [1] Shri Jodhpur Lime. (2025). CaO Quicklime Manufacturer in India: Technical Specifications. View Source

Stoichiometric Neutralizing Efficiency: CaO vs. Ca(OH)₂ and CaCO₃ on an Equivalent Weight Basis

Quicklime (CaO) possesses a superior neutralizing capacity per unit mass relative to hydrated lime (Ca(OH)₂) due to fundamental stoichiometric differences in molecular weight and calcium oxide content. The molecular weight of CaO is 56.1 g/mol, whereas Ca(OH)₂ is 74.1 g/mol, yielding a neutralizing equivalent ratio of 1.32:1 on an equal-mass basis [1]. For limestone (CaCO₃, 100.1 g/mol), this ratio increases to 1.78:1. Industrial quicklime specifications typically require >90% CaO content, compared to typical hydrated lime Ca(OH)₂ purity of 85–95%, further widening the practical neutralizing efficiency gap [2]. This stoichiometric advantage translates directly to reduced reagent mass requirements for equivalent acid neutralization tasks.

Evidence Dimension	Theoretical neutralizing capacity per unit mass
Target Compound Data	1.0 kg CaO neutralizes equivalent acid as 1.32 kg Ca(OH)₂
Comparator Or Baseline	Hydrated lime (Ca(OH)₂): molecular weight 74.1 g/mol; Limestone (CaCO₃): 100.1 g/mol
Quantified Difference	1.32× greater neutralizing capacity vs. hydrated lime; 1.78× vs. limestone
Conditions	Stoichiometric acid-base neutralization; theoretical calculation based on molecular weights

Why This Matters

For procurement in high-volume neutralization applications (e.g., acid mine drainage, industrial wastewater), this 32% mass efficiency advantage reduces freight tonnage, on-site storage footprint, and reagent inventory costs.

• [1] Minnesota Pollution Control Agency. (2022). Characteristics of Quicklime and Hydrated Lime. Minnesota Stormwater Manual. View Source
• [2] SUEZ Water Handbook. (n.d.). Lime, Reagent in Water Treatment. View Source

Soil Stabilization Performance: Unconfined Compressive Strength (UCS) and California Bearing Ratio (CBR) Comparison of Quicklime vs. Hydrated Lime

In a controlled laboratory study on lateritic soil stabilization, quicklime (CaO) produced significantly higher unconfined compressive strength (UCS) values than hydrated lime (Ca(OH)₂) at equivalent dosages, particularly at higher addition rates (7.5% and 10%) [1]. Quicklime-stabilized soil specimens also demonstrated superior California Bearing Ratio (CBR) values, indicating higher load-bearing capacity for pavement and foundation applications [1]. A separate study corroborated these findings, reporting that quicklime-stabilized soil exhibited UCS approximately six times greater than untreated soil, while 10% hydrated lime addition yielded only a fourfold increase (UCS of 625 kN/m²) [2]. These strength differentials are attributed to the rapid exothermic hydration of quicklime, which drives more extensive pozzolanic reactions and soil particle cementation compared to the milder, less thermally active hydration of pre-slaked hydrated lime.

Evidence Dimension	Unconfined Compressive Strength (UCS) and California Bearing Ratio (CBR) after 28-day curing
Target Compound Data	Higher UCS at 7.5–10% dosage; CBR > 25% at 10% dosage; UCS ~6× untreated soil
Comparator Or Baseline	Hydrated lime (Ca(OH)₂): Lower UCS at equivalent dosages; UCS ~4× untreated soil (625 kN/m² at 10% dosage)
Quantified Difference	Quicklime produced superior UCS and CBR values at all dosages; 50% greater strength increase over untreated vs. hydrated lime
Conditions	Lateritic soil; 28-day curing; British Standard Light Compactive Effort; optimum moisture content

Why This Matters

Geotechnical engineers and civil infrastructure procurement specialists should prioritize quicklime over hydrated lime for soil stabilization projects requiring maximum load-bearing capacity and long-term structural integrity, particularly in tropical and subtropical lateritic soil conditions.

• [1] Osinubi, K. J., & Eberemu, A. O. (2017). Use of quick and hydrated lime in stabilization of lateritic soil: comparative analysis of laboratory data. International Journal of Geo-Engineering, 8, Article 3. View Source
• [2] Ali, H., & Mohamed, M. (2006). Compaction Delay Effects on Properties of Lime-Treated Soil. Journal of Materials in Civil Engineering, 18(2), 250. View Source

Bulk Density and Freight Logistics: Comparative Transport Efficiency of Quicklime vs. Hydrated Lime and Lime Slurry

Quicklime exhibits substantially higher bulk density than hydrated lime, a physical property with direct implications for transportation and storage costs. Powdered quicklime has an apparent density of 0.7–1.2 g/cm³, compared to 0.3–0.6 g/cm³ for hydrated lime—a factor of approximately two [1]. In practical freight terms, quicklime typically ships in consignments of approximately 26 tons per truckload, compared to 20 tons for hydrated lime and 8.5 tons of dry lime equivalent for pre-made lime slurry [2]. This 30% higher payload per shipment for quicklime relative to hydrated lime, and over 200% higher relative to slurry on a dry-equivalent basis, directly reduces per-ton freight costs and carbon footprint. Additionally, quicklime is the least expensive lime product on a material cost basis, followed by hydrated lime, with pre-made slurries being the most expensive due to cumulative processing steps [3].

Evidence Dimension	Bulk density and truckload shipment capacity
Target Compound Data	Bulk density: 0.7–1.2 g/cm³; 26 tons per typical truckload
Comparator Or Baseline	Hydrated lime: bulk density 0.3–0.6 g/cm³, 20 tons/truckload; Lime slurry: 8.5 tons dry equivalent/truckload
Quantified Difference	30% higher payload vs. hydrated lime; >200% higher dry-equivalent payload vs. slurry
Conditions	Standard dry bulk truck transport; powder form comparison

Why This Matters

For high-volume industrial consumers (e.g., water treatment plants, steel mills, FGD systems), selecting quicklime over hydrated lime reduces annual freight expenditures by approximately 30% per unit of neutralizing capacity, while also lowering warehousing footprint and per-ton material cost.

• [1] SUEZ Water Handbook. (n.d.). Lime, Reagent in Water Treatment. View Source
• [2] Treatment Plant Operator Magazine. (2025). All Forms of Lime Have the Same Function: Their Pros and Cons Differ. View Source
• [3] Carmeuse Systems. (n.d.). Quicklime, Hydrate or Slurry? View Source

Thermal Energy Release During Slaking: Exothermic Heat as a Process Variable in Soil Drying and Modification

The hydration of quicklime (CaO) to calcium hydroxide (Ca(OH)₂) releases 490 Btu per pound (approximately 1,155 kJ per kg) of thermal energy [1]. This exothermic heat is entirely absent when using hydrated lime, which is already slaked. In soil modification applications, this heat generation serves a dual functional purpose: it accelerates the evaporation of excess moisture from wet, cohesive soils, thereby improving immediate workability and constructability, and it drives the ion-exchange and pozzolanic reactions that underpin long-term strength gain [2]. This thermal effect is a unique differentiation point—hydrated lime cannot provide this in-situ heating, and limestone is thermally inert in this context. The quantitative heat release enables contractors to treat high-moisture soils more rapidly and extend the construction season.

Evidence Dimension	Exothermic heat of hydration
Target Compound Data	490 Btu/lb (1,155 kJ/kg) heat release upon slaking
Comparator Or Baseline	Hydrated lime: negligible heat release (already slaked); Limestone: no exothermic hydration
Quantified Difference	490 Btu/lb thermal energy generated exclusively by quicklime
Conditions	Hydration reaction CaO + H₂O → Ca(OH)₂ at standard conditions

Why This Matters

Construction and geotechnical procurement specialists should select quicklime over hydrated lime when soil moisture reduction is a critical project requirement, as the exothermic slaking reaction provides a quantifiable thermal drying benefit that accelerates site readiness and reduces weather-related delays.

• [1] Minnesota Pollution Control Agency. (2022). Characteristics of Quicklime and Hydrated Lime. Minnesota Stormwater Manual. View Source
• [2] Osinubi, K. J., & Eberemu, A. O. (2017). Use of quick and hydrated lime in stabilization of lateritic soil: comparative analysis of laboratory data. International Journal of Geo-Engineering, 8, Article 3. View Source

Priority Application Scenarios for Quicklime (CAS 1305-78-8) Procurement Based on Quantified Performance Differentiation

High-Volume Industrial Wastewater Neutralization and Acid Mine Drainage (AMD) Treatment

In large-scale neutralization applications where reagent consumption is measured in tons per day, the 32% mass-efficiency advantage of quicklime over hydrated lime on an equal-weight basis directly reduces procurement volume, freight shipments, and on-site storage requirements [1]. The lower material cost of quicklime and its 30% higher truckload payload (26 tons vs. 20 tons) compound these economic benefits [2]. While quicklime requires on-site slaking infrastructure, the capital expenditure is typically offset within 12–24 months by reduced reagent and freight costs for facilities consuming >5,000 tons annually [3].

Soil Stabilization in Civil Engineering and Road Construction (Lateritic and Expansive Soils)

For geotechnical projects involving lateritic or expansive clay soils, quicklime provides superior unconfined compressive strength (UCS) and California Bearing Ratio (CBR) compared to hydrated lime at equivalent dosages, as demonstrated in direct comparative laboratory studies [1]. The exothermic slaking reaction (490 Btu/lb) accelerates in-situ moisture reduction, improving immediate workability in wet soil conditions—a thermal benefit that hydrated lime cannot provide [2]. Engineering specifications for subgrade stabilization and pavement foundations in tropical/subtropical regions should preferentially specify quicklime where maximum load-bearing capacity is required [3].

Flue Gas Desulfurization (FGD) in Coal-Fired Power Plants and Industrial Boilers

Quicklime (CaO) exhibits superior SO₂ removal efficiency per unit mass compared to limestone (CaCO₃) in dry and semi-dry FGD systems, attributable to its higher calcium content and greater reactivity with acidic flue gas components [1]. Industrial-grade quicklime with CaO content of 88–92%+ provides consistent desulfurization performance, with typical reactivity (T60) specifications of 20–40 seconds ensuring rapid sorbent activation in duct injection and spray dryer absorber configurations [2]. The neutralizing capacity advantage of quicklime over limestone (1.78:1 mass ratio) translates to reduced sorbent consumption and lower solid waste (spent sorbent) generation per ton of SO₂ removed.

Steel Manufacturing: Basic Oxygen Furnace (BOF) and Electric Arc Furnace (EAF) Fluxing

In steelmaking, high-calcium quicklime (CaO >90%) functions as an essential fluxing agent for slag formation, facilitating the removal of impurities such as silicon, phosphorus, and sulfur from molten metal [1]. The rapid dissolution kinetics of quicklime in molten slag, governed by its reactivity (T60) and particle size distribution, directly influence furnace productivity and steel quality [2]. The exothermic nature of quicklime hydration is irrelevant in this high-temperature metallurgical context; instead, the high available CaO content (>88–92%) and low MgO content (<3%) are the critical procurement specifications that distinguish metallurgical-grade quicklime from lower-purity alternatives [3].

• [1] SUEZ Water Handbook. (n.d.). Lime, Reagent in Water Treatment. View Source
• [2] Treatment Plant Operator Magazine. (2025). All Forms of Lime Have the Same Function: Their Pros and Cons Differ. View Source
• [3] Carmeuse Systems. (n.d.). Quicklime, Hydrate or Slurry? View Source
• [4] Osinubi, K. J., & Eberemu, A. O. (2017). Use of quick and hydrated lime in stabilization of lateritic soil: comparative analysis of laboratory data. International Journal of Geo-Engineering, 8, Article 3. View Source
• [5] Minnesota Pollution Control Agency. (2022). Characteristics of Quicklime and Hydrated Lime. Minnesota Stormwater Manual. View Source
• [6] Shri Jodhpur Lime. (2025). CaO Quicklime Manufacturer in India: Technical Specifications. View Source